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CAS No.: 56888-62-1

Cat. No.: B2547645

Get Quote

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Privileged Thiazolidin-4-one
Scaffold
Thiazolidin-4-one is a five-membered heterocyclic ring system containing a sulfur atom at

position 1, a nitrogen atom at position 3, and a carbonyl group at position 4[1]. While its

structural cousin, thiazolidine-2,4-dione, is classically recognized for its affinity to PPARγ in

antidiabetic drugs (e.g., pioglitazone)[1], the thiazolidin-4-one nucleus has emerged as a highly

tunable pharmacophore[2]. Its sensitivity to the redox tumor microenvironment, combined with

its suitability for diversity-oriented synthesis, makes it an exceptional candidate for multi-target

drug discovery[3].
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SAR Analysis: Comparative Efficacy and Target
Specificity
The biological activity of thiazolidin-4-ones is heavily dictated by the substitution patterns at the

C-2, N-3, and C-5 positions[1]. By systematically modulating these sites, researchers can

engineer highly specific therapeutic agents.

Anticancer Activity
Modifications at the C-2 and N-3 positions are critical for kinase inhibition and cytotoxicity. SAR

studies indicate that incorporating electron-withdrawing groups (e.g., halogens, nitro groups) at

the para-position of a C-2 phenyl ring significantly enhances EGFR inhibition and apoptotic

induction[2][4]. Conversely, electron-donating groups (like methoxy) on benzylidene rings favor

broad anti-proliferative effects[2]. For example, 2-(4-hydroxyphenyl)-3-(5-(4-

methoxyphenyl)-1,3,4-thiadiazol-2-yl) thiazolidin-4-one (Compound D-16) demonstrated an

IC50 of 1.0 µM against MCF-7 breast cancer cells, approaching the efficacy of the standard

chemotherapeutic doxorubicin[4].

Antimicrobial and Antitubercular Activity
The introduction of heterocyclic linkers, such as thiazole or pyrrole moieties, at the N-3 position

dramatically shifts the scaffold's affinity toward microbial targets. Pyrrole-thiazolidin-4-one

hybrids bearing a 5-methylthiazole moiety have exhibited exceptional antitubercular activity

against Mycobacterium tuberculosis H37Rv, achieving Minimum Inhibitory Concentrations

(MIC) as low as 0.5 µg/mL—significantly outperforming standard first-line drugs like

streptomycin and pyrazinamide[5].

Quantitative Data Comparison
The following table summarizes the comparative performance of optimized thiazolidin-4-one

derivatives against standard therapeutic agents.
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Compound /
Scaffold

Primary Target /
Cell Line

Experimental IC50 /
MIC

Standard Drug
Comparison

Compound D-16

(1,3,4-thiadiazol-2-yl

derivative)

MCF-7 (Breast

Cancer)
IC50 = 1.0 µM

Doxorubicin (IC50 =

0.5 µM)

Compound 6a (Isatin-

based derivative)

MDA-MB-231 (Breast

Cancer)
IC50 = 7.6 µM

Sunitinib (IC50 = 5.5

µM)

Compound 48a

(Pyrrole-thiazolidin-4-

one hybrid)

M. tuberculosis

H37Rv
MIC = 0.5 µg/mL

Streptomycin (MIC =

6.25 µg/mL)

Compound 12a (2,3-

diaryl-4-

thiazolidinone)

A549 (Lung Cancer) IC50 < 0.5 µM
Fluorouracil (IC50 =

6.15 mM)

(Data aggregated from recent SAR evaluations[4][5][6])

Mechanistic Pathways
Thiazolidin-4-ones exert their anticancer effects primarily through the inhibition of receptor

tyrosine kinases (such as EGFR, c-Met, and HER-2) and dihydrofolate reductase (DHFR)[2][6].

By blocking these upstream kinases, the derivatives suppress the PI3K/AKT and MAPK/ERK

signaling cascades, ultimately halting tumor cell proliferation and triggering apoptosis[2].
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Fig 1. Mechanistic pathway: Thiazolidin-4-one derivatives inhibiting EGFR and inducing

apoptosis.

Experimental Workflows & Self-Validating Protocols
To ensure scientific integrity and reproducibility, the following protocols outline the synthesis

and biological validation of thiazolidin-4-one derivatives.
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1. Schiff Base Formation
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2. Thiol Addition
Thioglycolic Acid Attack

3. Intramolecular Cyclization
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4. Characterization
NMR, FTIR, MS Validation
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Fig 2. Experimental workflow for the synthesis and SAR validation of thiazolidin-4-ones.

Protocol A: One-Pot Three-Component Synthesis
Causality: Utilizing a one-pot multicomponent reaction minimizes the loss of the unstable Schiff

base intermediate. The addition of a Lewis acid catalyst (e.g., anhydrous ZnCl2) activates the

imine carbon, facilitating the nucleophilic attack by the thiol group of thioglycolic acid, which is

thermodynamically driven toward intramolecular cyclization[4].

Step-by-Step Methodology:

Schiff Base Formation: Dissolve equimolar amounts (0.01 mol) of the selected primary amine

and substituted aromatic aldehyde in 30 mL of absolute ethanol. Stir at room temperature for

30 minutes.
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Thiol Addition & Cyclization: Add thioglycolic acid (0.012 mol) and a catalytic amount of

anhydrous ZnCl2 to the reaction mixture[4].

Reflux: Heat the mixture to reflux (approx. 80°C) for 6–8 hours. Monitor the reaction progress

via Thin-Layer Chromatography (TLC) using a petroleum ether/ethyl acetate (2:1) solvent

system[7].

Purification: Cool the mixture to 0°C. Filter the resulting solid precipitate, wash thoroughly

with an ethanol/water (1:1) mixture to remove unreacted starting materials, and recrystallize

from hot ethanol[7].

Validation: Confirm the cyclic structure via 1H-NMR (look for the characteristic methylene

protons of the thiazolidinone ring around δ 3.6–4.0 ppm) and 13C-NMR[8].

Protocol B: In Vitro Anticancer Evaluation (MTT Assay)
Causality: The MTT assay relies on the reduction of a yellow tetrazolium salt to purple

formazan crystals by mitochondrial succinate dehydrogenase in living cells. This provides a

direct, quantifiable correlation between absorbance and cell viability, which is essential for

calculating precise IC50 values to inform SAR logic[4].

Step-by-Step Methodology:

Cell Seeding: Seed human cancer cells (e.g., MCF-7 or A549) in 96-well plates at a density

of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-

inserted">

cells/well in DMEM supplemented with 10% FBS. Incubate at 37°C in a 5% CO2 atmosphere
for 24 hours to allow adherence.

Compound Treatment: Prepare stock solutions of the synthesized thiazolidin-4-ones in

DMSO. Dilute with culture medium to achieve test concentrations ranging from 0.1 µM to 100

µM. Ensure the final DMSO concentration in the wells does not exceed 0.1% to prevent

solvent-induced cytotoxicity. Treat the cells and incubate for 48 hours.

Formazan Generation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate in

the dark at 37°C for 4 hours.
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Solubilization & Measurement: Carefully aspirate the media and add 150 µL of DMSO to

each well to dissolve the formazan crystals. Measure the optical density (OD) at 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Determine the IC50 values using non-linear regression analysis to establish the SAR

profile[4].

Conclusion
The thiazolidin-4-one scaffold remains a cornerstone of modern rational drug design. By

systematically altering the substituents at the C-2, N-3, and C-5 positions, researchers can

finely tune the molecule's pharmacokinetic profile and target specificity. As demonstrated by

comparative data, optimized derivatives frequently match or exceed the efficacy of established

clinical therapies, solidifying their potential in next-generation anticancer and antimicrobial

development.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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